Cas no 1107695-08-8 (7-Bromo-2-chloroquinazolin-4-amine)

• Product Name: 7-Bromo-2-chloroquinazolin-4-amine
• CAS No: 1107695-08-8
• MF: C₈H₅BrClN₃
• MW: 258.502399206162
• MDL: MFCD11858276
• CID: 842033
• PubChem ID: 34181668
• Update Time: 2025-06-11

7-Bromo-2-chloroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-chloroquinazolin-4-amine
• AG-D-28473
• AK-49250
• ANW-66429
• CTK4A7053
• KB-46140
• FCH1407025
• AX8163096
• ST24045591
• CS-0155770
• DTXSID50653126
• F21040
• AS433
• AKOS015835988
• EN300-3073887
• MFCD11858276
• AS-61705
• DB-060031
• 1107695-08-8
• SCHEMBL19876615

• MDL： MFCD11858276
• Inchi： 1S/C8H5BrClN3/c9-4-1-2-5-6(3-4)12-8(10)13-7(5)11/h1-3H,(H2,11,12,13)
• InChI Key： RCPHEXPZUNHZNL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N)N=C(N=C2C=1)Cl

Computed Properties

• Exact Mass: 256.93554g/mol
• Monoisotopic Mass: 256.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8

7-Bromo-2-chloroquinazolin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Bromo-2-chloroquinazolin-4-amine

7-Bromo-2-chloroquinazolin-4-amine (CAS No. 1107695-08-8): A Versatile Intermediate in Modern Pharmaceutical Research

7-Bromo-2-chloroquinazolin-4-amine, identified by its CAS number 1107695-08-8, is a significant intermediate in the field of pharmaceutical chemistry. This compound, belonging to the quinazoline family, has garnered considerable attention due to its structural versatility and potential applications in drug development. The presence of both bromo and chloro substituents on the quinazoline core enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The quinazoline scaffold is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting diverse biological activities. Among these, 7-Bromo-2-chloroquinazolin-4-amine stands out for its ability to serve as a precursor in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds. Its unique structural features allow for selective functionalization at multiple positions, enabling chemists to tailor the molecule for specific biological targets.

In recent years, there has been a surge in research focused on developing novel inhibitors of kinases, which are enzymes involved in various cellular processes, including cell growth and division. Many kinases have been implicated in diseases such as cancer, making them attractive targets for therapeutic intervention. 7-Bromo-2-chloroquinazolin-4-amine has been utilized in the synthesis of several kinase inhibitors due to its ability to undergo cross-coupling reactions efficiently. These reactions are crucial for constructing complex molecular architectures that can interact with kinase active sites.

One of the most notable applications of 7-Bromo-2-chloroquinazolin-4-amine is in the development of small-molecule inhibitors targeting tyrosine kinases. Tyrosine kinases play a pivotal role in signal transduction pathways and are often overactive in cancer cells. By inhibiting these kinases, researchers aim to disrupt abnormal signaling networks that drive tumor growth and progression. Several preclinical studies have demonstrated the potential of quinazoline derivatives as effective tyrosine kinase inhibitors. The bromo and chloro substituents on 7-Bromo-2-chloroquinazolin-4-amine facilitate palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for generating biaryl structures found in many kinase inhibitors.

The synthesis of 7-Bromo-2-chloroquinazolin-4-amine typically involves multi-step organic transformations starting from readily available quinazoline precursors. The introduction of bromo and chloro groups at the 7th and 2nd positions, respectively, can be achieved through halogenation reactions using appropriate reagents such as N-bromosuccinimide (NBS) and phosphorus oxychloride (POCl₃). These reactions are well-documented and optimized for high yields and selectivity.

In addition to its role in kinase inhibitor synthesis, 7-Bromo-2-chloroquinazolin-4-amine has been explored as a precursor for other therapeutic agents. For instance, it has been used in the development of compounds with antimicrobial properties. Quinazoline derivatives have shown promising activity against various bacterial strains, including those resistant to conventional antibiotics. The structural features of 7-Bromo-2-chloroquinazolin-4-amine, particularly the halogenated aromatic ring system, contribute to its ability to interact with bacterial enzymes and disrupt essential metabolic pathways.

The growing interest in fragment-based drug design has also highlighted the utility of 7-Bromo-2-chloroquinazolin-4-amine. Fragment-based approaches involve identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be modified and linked together to form more potent inhibitors. The reactivity of 7-Bromo-2-chloroquinazolin-4-amine makes it an ideal candidate for fragment-based library construction, where it can be coupled with other pharmacophores to generate novel lead compounds.

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